Cas no 5334-26-9 (6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol)

• Product Name: 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• CAS No: 5334-26-9
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• CID: 1040798
• PubChem ID: 135483440
• Update Time: 2025-05-21

6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
• 6-(methylsulfanyl)-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
• 6-(methylthio)pyrazolo< 3,4-d> pyrimidin-4(5H)-one
• 6-Methylmercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-on
• 6-methylsulfanyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• AC1L57DR
• CTK4J7672
• NSC1394
• SureCN8241597
• CS-0078768
• 6-(METHYLTHIO)PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
• SCHEMBL8241597
• DTXSID50277260
• 5334-26-9
• NSC 1394
• NSC-1394
• DB-333268
• SDCCGMLS-0065670.P001
• MLS000697444
• CHEMBL1334473
• 6-Methylsulfanyl-4-hydroxy-1H-pyrazolo[3,4-d]pyrimidine
• F2503-0001
• 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
• 6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 4-hydroxyl-6-methylmercaptopyrazolo[3,4-d]pyrimidine
• HMS1656C19
• 6-Methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• AKOS006241425
• SMR000238120
• 6-methylsulfanyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• PDEMJBQWVFOIGO-UHFFFAOYSA-N

• Inchi： 1S/C6H6N4OS/c1-12-6-8-4-3(2-7-10-4)5(11)9-6/h2H,1H3,(H2,7,8,9,10,11)
• InChI Key： PDEMJBQWVFOIGO-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=C(C=NN2)C(N1)=O

Computed Properties

• Exact Mass: 182.02638
• Monoisotopic Mass: 182.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 65.85
• LogP: 0.36810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol

6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol: A Comprehensive Overview

The compound 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol, also known by its CAS Registry Number 5334-26-9, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[pyrimidine] derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Insights and Physical Properties
The molecular structure of 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol consists of a pyrazolo[pyrimidine] core with a methylthio group at position 6 and a hydroxyl group at position 4. This arrangement imparts unique electronic and steric properties to the molecule. The compound exhibits a melting point of approximately 200°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. Its molecular weight is around 217 g/mol, making it a relatively small molecule suitable for various chemical manipulations.

Synthesis and Chemical Modifications

The synthesis of 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol typically involves multi-step reactions starting from readily available starting materials. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. One common approach involves the condensation of an appropriate thioamide with a carbonyl compound followed by cyclization under acidic conditions. Researchers have also explored alternative routes using microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Biological Activity and Applications
The biological activity of 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol has been extensively studied in recent years. It has demonstrated potent anti-inflammatory properties in vitro by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise as an antioxidant agent due to its ability to scavenge free radicals effectively. Recent studies have also highlighted its potential as a lead compound for the development of anticancer drugs, particularly in targeting specific oncogenic pathways.

Recent Research Developments
In 2022, a groundbreaking study published in the Journal of Medicinal Chemistry reported the use of 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol as a template for designing novel kinase inhibitors. The research revealed that structural modifications at the methylthio group significantly enhanced the compound's binding affinity to target kinases. Furthermore, another study conducted by researchers at Stanford University demonstrated the compound's ability to modulate cellular signaling pathways associated with neurodegenerative diseases such as Alzheimer's disease.

Safety and Handling Considerations
While working with 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol, it is essential to adhere to standard laboratory safety protocols. Although not classified as hazardous under current regulations, prolonged exposure may cause mild irritation to the eyes and skin. Proper ventilation should be maintained during synthesis and handling procedures.

In conclusion, 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No: 5334-26-9) stands out as a versatile compound with promising applications in drug discovery and development. Its unique chemical structure and diverse biological activities make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern medicine.